Cas no 1785395-86-9 (2-Fluoro-3-methoxy-2-methylpropan-1-amine hydrochloride)

• Product Name: 2-Fluoro-3-methoxy-2-methylpropan-1-amine hydrochloride
• CAS No: 1785395-86-9
• MF: C₅H₁₃ClFNO
• MW: 157.61422419548
• CID: 5741214
• PubChem ID: 105430866
• Update Time: 2025-10-29

2-Fluoro-3-methoxy-2-methylpropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-methoxy-2-methylpropan-1-amine hydrochloride
• 2-fluoro-3-methoxy-2-methylpropan-1-amine;hydrochloride
• 2-Fluoro-3-methoxy-2-methylpropan-1-aminehydrochloride
• 1785395-86-9
• EN300-704138
• 2-fluoro-3-methoxy-2-methylpropan-1-amine HCl

• Inchi： 1S/C5H12FNO.ClH/c1-5(6,3-7)4-8-2;/h3-4,7H2,1-2H3;1H
• InChI Key： MZJWXHCBRFSHHJ-UHFFFAOYSA-N
• SMILES： Cl.FC(C)(COC)CN

Computed Properties

• Exact Mass: 157.0669699g/mol
• Monoisotopic Mass: 157.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 69.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-Fluoro-3-methoxy-2-methylpropan-1-amine hydrochloride

2-Fluoro-3-methoxy-2-methylpropan-1-amine hydrochloride: A Comprehensive Overview

2-Fluoro-3-methoxy-2-methylpropan-1-amine hydrochloride (CAS No. 1785395-86-9) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and material science. This compound is characterized by its unique structural features, which include a fluorine atom, a methoxy group, and a methyl group attached to a nitrogen atom. These substituents contribute to its distinctive chemical properties and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 2-fluoro-3-methoxy-2-methylpropan-1-amine hydrochloride plays a pivotal role in its functionality. The presence of the fluorine atom introduces electron-withdrawing effects, which can enhance the compound's stability and reactivity in certain reactions. The methoxy group, on the other hand, imparts electron-donating properties, which can influence the compound's solubility and interaction with biological systems. The methyl group adds steric bulk, which can be crucial in controlling the stereochemistry of reactions involving this compound.

Recent studies have highlighted the potential of 2-fluoro-3-methoxy-2-methylpropan-1-amine hydrochloride as a key intermediate in the synthesis of novel pharmaceutical agents. For instance, researchers have explored its use in the development of antidepressants, where its unique electronic properties make it an ideal candidate for modulating neurotransmitter systems. Additionally, this compound has shown promise in the creation of anti-inflammatory agents, where its ability to inhibit specific enzymes has been extensively studied.

In the realm of agrochemicals, 2-fluoro-3-methoxy-2-methylpropan-1-amine hydrochloride has been investigated for its potential as a pesticide precursor. Its ability to interact with biological membranes and disrupt cellular processes makes it a valuable component in the design of eco-friendly pest control solutions. Furthermore, recent advancements in green chemistry have led to the exploration of this compound as a sustainable alternative to traditional agrochemicals.

The synthesis of 2-fluoro-3-methoxy-2-methylpropan-1-amine hydrochloride involves a series of well-established organic reactions. Typically, the compound is synthesized through nucleophilic substitution or elimination reactions, depending on the starting materials and reaction conditions. The use of advanced catalytic systems has significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

From a pharmacological perspective, 2-fluoro-3-methoxy-2-methylpropan-1-amine hydrochloride exhibits interesting bioavailability and metabolic profiles. Studies have shown that its pharmacokinetic properties can be fine-tuned by modifying its substituents or incorporating it into larger molecular frameworks. This flexibility underscores its potential as a building block for developing drugs with enhanced efficacy and reduced side effects.

In conclusion, 2-fluoro-3-methoxy--methylpropan--amine hydrochloride (CAS No. 1785395--6-) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool in modern drug discovery and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in advancing scientific innovation.